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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxychalcone

CAS No.: 144100-21-0

Cat. No.: B12050345

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 2-Hydroxy-3-
methoxychalcone, a flavonoid compound of interest to researchers in drug discovery and

materials science. This document outlines the nuclear magnetic resonance (NMR), mass

spectrometry (MS), and infrared (IR) spectral characteristics of the molecule, along with

detailed experimental protocols for these analyses.

Spectroscopic Data
The spectroscopic data for 2-Hydroxy-3-methoxychalcone, identified by its IUPAC name

(E)-1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one, are summarized below. These

data are crucial for the structural elucidation and characterization of the compound.

Table 1: ¹H NMR Spectroscopic Data for 2-Hydroxy-3-methoxychalcone[1]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

11.3 s - -OH

7.9 d 7.7 Aromatic CH

7.8 d 15.6 β-CH

7.6 d 15.6 α-CH

7.3–7.4 m - 5H, Aromatic CH

7.2 s - Aromatic CH

6.94 d 7.8 Aromatic CH

3.7 s - -OCH₃

Solvent: acetone-d₆

Table 2: ¹³C NMR Spectroscopic Data for 2-Hydroxy-3-methoxychalcone[1]
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Chemical Shift (δ) ppm Assignment

194.9 C=O

160.8 C-O (phenol)

159.7 C-O (methoxy)

144.7 =CH (β-carbon)

136.2 Aromatic CH

135.7 Quaternary C

129.3 Aromatic CH

128.8 Aromatic CH

121.1 Aromatic CH

120.1 =CH (α-carbon)

119.3 Quaternary C

117.6 Aromatic CH

117.4 Aromatic CH

115.7 Aromatic CH

112.8 Aromatic CH

55.1 -OCH₃

Solvent: acetone-d₆

Table 3: Mass Spectrometry Data for 2-Hydroxy-3-methoxychalcone

m/z Value Ion

255.1016 [M+H]⁺

253.087 [M-H]⁻
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Table 4: Characteristic Infrared Absorption Bands for 2-Hydroxy-3-methoxychalcone

Wavenumber (cm⁻¹) Assignment

3200-3500 O-H stretch (phenolic)

3010-3080 C-H stretch (aromatic and vinylic)

1630-1650 C=O stretch (α,β-unsaturated ketone)

1570-1600 C=C stretch (aromatic and vinylic)

1200-1300 C-O stretch (aryl ether)

1000-1100 C-O stretch (methoxy)

Experimental Protocols
The following sections detail the methodologies for the synthesis and spectroscopic analysis of

2-Hydroxy-3-methoxychalcone.

2.1 Synthesis Protocol

The synthesis of 2-Hydroxy-3-methoxychalcone can be achieved via a Claisen-Schmidt

condensation reaction.[2]

Reaction Setup: To a solution of 2-hydroxyacetophenone (1.36 g, 10 mmol) in ethanol (10

ml), add 0.1 ml of piperidine, which acts as a catalyst. Stir the mixture at room temperature

for 30 minutes.

Addition of Aldehyde: To the vigorously stirred reaction mixture, add 3-methoxybenzaldehyde

(1.36 g, 10 mmol).

Reaction Progression: Allow the reaction to proceed overnight at room temperature.

Isolation and Purification: The precipitated product is collected by filtration. Recrystallization

from an ethanol/water (1:1) solution yields the purified 2-Hydroxy-3-methoxychalcone.

2.2 NMR Spectroscopy
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Sample Preparation: A sample of 2-Hydroxy-3-methoxychalcone is dissolved in a

deuterated solvent, such as acetone-d₆, in a standard NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of 300 MHz for ¹H and 75 MHz for ¹³C.[1]

Data Processing: The obtained free induction decay (FID) is processed using appropriate

software to perform Fourier transformation, phasing, and baseline correction. Chemical shifts

are referenced to the residual solvent peak.

2.3 Mass Spectrometry

Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct infusion or after separation by liquid chromatography.

Ionization: Electrospray ionization (ESI) is a common technique used for chalcones, and

spectra can be acquired in both positive and negative ion modes to observe [M+H]⁺ and [M-

H]⁻ ions, respectively.

Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by the mass

analyzer.

2.4 Infrared (IR) Spectroscopy

Sample Preparation: The solid sample of 2-Hydroxy-3-methoxychalcone is finely ground

with potassium bromide (KBr) and pressed into a thin pellet.

Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and

the spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption

bands corresponding to the different functional groups present in the molecule.

Workflow and Pathway Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and a

conceptual representation of a signaling pathway that could be modulated by a chalcone

derivative.
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Caption: General workflow for the synthesis and spectroscopic analysis of 2-Hydroxy-3-
methoxychalcone.
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Caption: Conceptual diagram of a signaling pathway potentially modulated by 2-Hydroxy-3-
methoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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